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Compound of Interest

Compound Name: ML169

Cat. No.: B609120

This technical guide provides a comprehensive overview of the safety information for ML169, a
TMB Substrate Solution manufactured by HiMedia Laboratories. The information is intended for
researchers, scientists, and drug development professionals who handle this material. ML169
Is primarily used as a chromogenic substrate for horseradish peroxidase (HRP) in various
immunoassays, such as ELISA and Western blotting. The key component of this solution is
3,3',5,5'-tetramethylbenzidine (TMB).

Quantitative Safety Data

The following tables summarize the available quantitative toxicological and physical safety data
for 3,3',5,5'-tetramethylbenzidine (TMB), the active component in ML169. It is important to note
that a specific Safety Data Sheet (SDS) for HiMedia's ML169 product was not publicly
accessible; therefore, the data presented is derived from various sources for TMB and other
commercial TMB substrate solutions.

Table 1: Toxicological Data for 3,3',5,5'-Tetramethylbenzidine (TMB)

Parameter Value Species Route Source

LD50 (Lethal

135 mg/k Mouse Intraperitoneal 1
Dose, 50%) I P H

] o Not mutagenic
Carcinogenicity N/A N/A [2]
by the Ames test
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Table 2: Physical and Chemical Properties

Property Value Source

Physical State Solid (TMB) / Liquid (Solution) [2]
White to light yellow powder

Appearance [1]
(TMB)

N Soluble in organic solvents,
Solubility o o [3]
limited solubility in water

Melting Point 168-171 °C [2]

Molar Mass 240.34 g/mol [2]

Table 3: NFPA 704 Ratings for a TMB Substrate Solution*

Category Rating
Health 0
Flammability 0
Instability 0
Special None

*Note: This NFPA rating is for a generic TMB substrate solution and may not be representative
of HiMedia's ML169 formulation.[4]

Hazard Identification and Precautionary Measures

While TMB is considered a safer alternative to other carcinogenic benzidine derivatives, it is
still a chemical that requires careful handling.[2]

GHS Hazard Statements:

e H302: Harmful if swallowed.[2]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
P264: Wash skin thoroughly after handling.[2]
P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Experimental Protocols: First Aid Measures

In the event of exposure to ML169, the following first aid protocols should be followed:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[5]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.[5]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.[5]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]
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Visualization of TMB's Enzymatic Reaction

The primary function of ML169 involves the enzymatic reaction of TMB with horseradish
peroxidase (HRP) in the presence of a peroxide substrate. This reaction results in a colored
product, allowing for the visualization and quantification of the target molecule in an
immunoassay.

Oxidation Acidification

4

TMB (colorless) HRP + H202 Oxidized TMB (blue) Stop Solution (Acid) Oxidized TMB (yellow)

Click to download full resolution via product page

Caption: Enzymatic oxidation of TMB by HRP and subsequent color change upon acidification.

Handling and Storage

» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Protect
from light, as TMB is photosensitive.[2]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

o Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.

This guide is intended to provide essential safety information for the handling and use of
ML169. It is crucial to always consult the most current and complete Safety Data Sheet
provided by the manufacturer before use and to follow all institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Substrate Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609120#mI169-safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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